Cas no 45323-83-9 (L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI))

L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI) structure
45323-83-9 structure
Product Name:L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI)
CAS No:45323-83-9
MF:C36H68N12O8
MW:797.000727653503
CID:329799
PubChem ID:185468
Update Time:2025-04-19

L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI)
    • N<sup>5</sup>-(Diaminomethylene)-L-ornithyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-L-valinamide
    • secretin (21-27)
    • DL-beta-(p-fluorophenyl)alanine
    • 45323-83-9
    • A5829
    • 2-amino-3-(4-fluoro-phenyl)-propionic acid
    • L-Valinamide, L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-
    • Inchi: 1S/C36H68N12O8/c1-18(2)14-24(35(56)48-29(21(7)8)30(39)51)44-28(50)17-43-32(53)23(11-12-27(38)49)45-33(54)26(16-20(5)6)47-34(55)25(15-19(3)4)46-31(52)22(37)10-9-13-42-36(40)41/h18-26,29H,9-17,37H2,1-8H3,(H2,38,49)(H2,39,51)(H,43,53)(H,44,50)(H,45,54)(H,46,52)(H,47,55)(H,48,56)(H4,40,41,42)/t22-,23-,24-,25-,26-,29-/m0/s1
    • InChI Key: YBMXBJXMYNRVEZ-WTWMNNMUSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H](CCC/N=C(\N)/N)N)=O)N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N)=O)C(C)C)=O)CC(C)C)=O)=O)CCC(N)=O)=O)CC(C)C

Computed Properties

  • Exact Mass: 796.52830717g/mol
  • Monoisotopic Mass: 796.52830717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 27
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 351Ų
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